Cas no 436855-65-1 (Butanoic acid, 2-[(2-furanylcarbonyl)amino]-)

• Product Name: Butanoic acid, 2-[(2-furanylcarbonyl)amino]-
• CAS No: 436855-65-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6466061
• Update Time: 2025-10-31

Butanoic acid, 2-[(2-furanylcarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(2-furanylcarbonyl)amino]-
• 2-[(furan-2-yl)formamido]butanoic acid

• Inchi： 1S/C9H11NO4/c1-2-6(9(12)13)10-8(11)7-4-3-5-14-7/h3-6H,2H2,1H3,(H,10,11)(H,12,13)
• InChI Key： QSNGUCJSRYFXIZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(C1=CC=CO1)=O)CC

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 445.1±25.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 2-[(2-furanylcarbonyl)amino]-

Comprehensive Analysis of Butanoic acid, 2-[(2-furanylcarbonyl)amino]- (CAS No. 436855-65-1): Properties, Applications, and Industry Insights

Butanoic acid, 2-[(2-furanylcarbonyl)amino]- (CAS No. 436855-65-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This furanyl-substituted butanoic acid derivative exhibits unique structural features, combining a carboxylic acid moiety with a furan ring through an amide linkage. Its molecular formula C₁₀H₁₁NO₄ and molecular weight 209.20 g/mol make it particularly interesting for small-molecule drug development, a hot topic in current medicinal chemistry circles.

The compound's dual functional groups (carboxyl and amide) enable diverse chemical modifications, addressing frequent search queries about "versatile building blocks in organic synthesis." Researchers are exploring its potential as a bioactive scaffold, especially given the pharmaceutical relevance of furan-containing compounds – a trending subject in drug discovery forums. Recent studies suggest possible applications in developing enzyme inhibitors, aligning with growing interest in targeted therapies.

From a physicochemical perspective, Butanoic acid, 2-[(2-furanylcarbonyl)amino]- typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. This property profile makes it suitable for formulation development, answering common industry questions about "handling characteristics of specialty chemicals." Its stability under normal laboratory conditions (recommended storage at 2-8°C) meets the demand for bench-stable intermediates frequently searched by synthetic chemists.

The compound's structure-activity relationship (SAR) has become a focus point, particularly in computational chemistry studies. With increasing searches for "AI-assisted molecular design," researchers are utilizing machine learning algorithms to predict its interactions with biological targets. This approach aligns with the pharmaceutical industry's shift toward rational drug design methodologies, making 436855-65-1 a relevant case study in cheminformatics applications.

In green chemistry applications – a trending topic in sustainable synthesis – the compound's potential for biocatalytic transformations is being investigated. This addresses growing environmental concerns and frequent searches about "eco-friendly chemical processes." Preliminary studies suggest possible enzymatic routes for its derivatization, which could reduce reliance on traditional harsh reaction conditions.

Quality control aspects of Butanoic acid, 2-[(2-furanylcarbonyl)amino]- are crucial for industrial applications. Analytical methods like HPLC purity testing (commonly searched by quality assurance professionals) and spectroscopic characterization (FTIR, NMR) ensure batch-to-batch consistency. The compound's chromatographic behavior has been documented to assist laboratories implementing QC protocols for similar heterocyclic carboxylic acids.

Emerging applications in material science have been explored, particularly in designing functional polymers. The compound's ability to participate in polycondensation reactions (a technical term frequently searched by polymer chemists) makes it valuable for creating specialty polyamides with potential uses in biodegradable materials – aligning with the global push toward sustainable packaging solutions.

From a regulatory standpoint, CAS 436855-65-1 currently falls under standard chemical handling guidelines. Safety data sheets emphasize standard laboratory precautions, addressing common queries about "proper PPE for handling organic compounds." Its toxicological profile is consistent with similar carboxylic acid derivatives, though complete ecotoxicity data remains an area of active research – a gap frequently noted in chemical safety discussions.

The commercial availability of Butanoic acid, 2-[(2-furanylcarbonyl)amino]- has expanded recently, reflecting growing demand from contract research organizations (CROs). Suppliers now offer various packaging configurations (from milligram to kilogram quantities) to serve both academic researchers and industrial-scale applications. This availability supports the compound's use in high-throughput screening platforms, a key focus in modern drug discovery pipelines.

Future research directions for 436855-65-1 likely include deeper exploration of its pharmacophore features and potential as a lead compound – terms heavily searched in medicinal chemistry literature. With the rise of fragment-based drug discovery, its relatively low molecular weight makes it particularly attractive. Additionally, its possible role in combinatorial chemistry libraries addresses another hot topic in chemical biology research.